Cas no 88168-90-5 (b-D-Galactopyranoside,(2S)-2-hydroxy-3-[[(9Z,12Z)-1-oxo-9,12-octadecadien-1-yl]oxy]propyl 6-O-a-D-galactopyranosyl-)

• Product Name: b-D-Galactopyranoside,(2S)-2-hydroxy-3-[[(9Z,12Z)-1-oxo-9,12-octadecadien-1-yl]oxy]propyl 6-O-a-D-galactopyranosyl-
• CAS No: 88168-90-5
• MF: C₃₃H₅₈O₁₄
• MW: 678.805232524872
• CID: 722150
• PubChem ID: 10009754
• Update Time: 2024-10-26

b-D-Galactopyranoside,(2S)-2-hydroxy-3-[[(9Z,12Z)-1-oxo-9,12-octadecadien-1-yl]oxy]propyl 6-O-a-D-galactopyranosyl- Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside,(2S)-2-hydroxy-3-[[(9Z,12Z)-1-oxo-9,12-octadecadien-1-yl]oxy]propyl 6-O-a-D-galactopyranosyl-
• [(2S)-2-hydroxy-3-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxypropyl] (9Z,12Z)-octadeca-9,12-dienoate
• (2S)-2-Hydroxy-3-[[(9Z,12Z)-1-oxo-9,12-octadecadien-1-yl]oxy]propyl 6-O-α-D-galactopyranosyl-β-D-galactopyranoside (ACI)
• β-D-Galactopyranoside, (2S)-2-hydroxy-3-[[(9Z,12Z)-1-oxo-9,12-octadecadienyl]oxy]propyl 6-O-α-D-galactopyranosyl- (9CI)
• β-D-Galactopyranoside, 2-hydroxy-3-[(1-oxo-9,12-octadecadienyl)oxy]propyl 6-O-α-D-galactopyranosyl-, [S-(Z,Z)]- (ZCI)
• Gingerglycolipid B
• beta-D-Galactopyranoside, 2-hydroxy-3-((1-oxo-9,12-octadecadienyl)oxy)propyl 6-O-alpha-D-galactopyranosyl-, (S-(Z,Z))-
• CHEBI:184627
• 88168-90-5
• AKOS040734154
• beta-D-Galactopyranoside, (2S)-2-hydroxy-3-[[(9Z,12Z)-1-oxo-9,12-octadecadien-1-yl]oxy]propyl 6-O-alpha-D-galactopyranosyl-
• DTXSID201316111
• ((2S)-2-hydroxy-3-((2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxymethyl)oxan-2-yl)oxypropyl) (9Z,12Z)-octadeca-9,12-dienoate
• DGMG(18:2(9Z,12Z)/0:0)
• 2-Hydroxy-3-{[3,4,5-trihydroxy-6-({[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}methyl)oxan-2-yl]oxy}propyl (9Z,12Z)-octadeca-9,12-dienoic acid
• 1-(9Z,12Z-octadecadienoy)l-3-O-(6'-O-alpha-D-galactosyl-beta-D-galactosyl)-sn-glycerol
• 2-Hydroxy-3-((3,4,5-trihydroxy-6-(((3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)methyl)oxan-2-yl)oxy)propyl (9Z,12Z)-octadeca-9,12-dienoic acid

• Inchi： 1S/C33H58O14/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-25(36)43-19-22(35)20-44-32-31(42)29(40)27(38)24(47-32)21-45-33-30(41)28(39)26(37)23(18-34)46-33/h6-7,9-10,22-24,26-35,37-42H,2-5,8,11-21H2,1H3/b7-6-,10-9-/t22-,23-,24-,26+,27+,28+,29+,30-,31-,32-,33+/m1/s1
• InChI Key： UHISGSDYAIIBMO-UMLSMIIMSA-N
• SMILES： C([C@@H]1[C@H](O)[C@H](O)[C@@H](O)[C@H](OC[C@H](O)COC(=O)CCCCCCC/C=C\C/C=C\CCCCC)O1)O[C@@H]1[C@H](O)[C@@H](O)[C@@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 678.382657
• Monoisotopic Mass: 678.382657
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 47
• Rotatable Bond Count: 24
• Complexity: 887
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 225
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1-acyl-3-O-beta-D-digalactosyl-sn-glycerols